Cas no 1934475-26-9 (6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylic acid)

6-Methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylic acid is a heterocyclic compound featuring a fused pyrazolo-pyrazine core with a carboxylic acid functional group. This structure imparts versatility in pharmaceutical and agrochemical applications, serving as a key intermediate in the synthesis of biologically active molecules. Its rigid bicyclic framework enhances binding affinity in target interactions, while the methyl substitution at the 6-position can influence metabolic stability and selectivity. The carboxylic acid moiety allows for further derivatization, enabling the development of prodrugs or conjugates. This compound is particularly valuable in medicinal chemistry for designing inhibitors or modulators of enzymatic pathways, owing to its balanced physicochemical properties and synthetic adaptability.
6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylic acid structure
1934475-26-9 structure
Product Name:6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylic acid
CAS No:1934475-26-9
MF:C8H11N3O2
MW:181.191841363907
CID:5712450
PubChem ID:91812068
Update Time:2025-05-28

6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-265286
    • 6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylic acid
    • 6-Methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylicacid
    • 1934475-26-9
    • AKOS026706606
    • 6-Methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid
    • F1907-0952
    • Pyrazolo[1,5-a]pyrazine-2-carboxylic acid, 4,5,6,7-tetrahydro-6-methyl-
    • Inchi: 1S/C8H11N3O2/c1-5-4-11-6(3-9-5)2-7(10-11)8(12)13/h2,5,9H,3-4H2,1H3,(H,12,13)
    • InChI Key: IKDDCRCFFDTSHJ-UHFFFAOYSA-N
    • SMILES: OC(C1C=C2CNC(C)CN2N=1)=O

Computed Properties

  • Exact Mass: 181.085126602g/mol
  • Monoisotopic Mass: 181.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.6
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • Density: 1.53±0.1 g/cm3(Predicted)
  • Boiling Point: 416.3±45.0 °C(Predicted)
  • pka: 3.87±0.40(Predicted)

6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylic acid Pricemore >>

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Additional information on 6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylic acid

Comprehensive Overview of 6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylic acid (CAS No. 1934475-26-9)

6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylic acid (CAS No. 1934475-26-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the tetrahydropyrazolo[1,5-a]pyrazine family, a class of nitrogen-containing heterocycles known for their versatility in drug discovery. The presence of a carboxylic acid functional group and a methyl substituent at the 6-position enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylic acid has surged, particularly in the context of small molecule drug development. Researchers are exploring its potential as a building block for kinase inhibitors and GPCR-targeted therapeutics, which are hot topics in oncology and neurology. The compound's ability to modulate protein-protein interactions has also made it a candidate for fragment-based drug design, a cutting-edge approach in medicinal chemistry.

The synthesis of CAS No. 1934475-26-9 typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity, addressing the growing need for sustainable and efficient production methods. These innovations align with the broader industry trend toward green chemistry and process optimization.

From an analytical perspective, 6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylic acid is characterized using techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure precise identification and quality control, which are critical for regulatory compliance in pharmaceutical applications. The compound's physicochemical properties, such as solubility and stability, are also extensively studied to facilitate formulation development.

Beyond pharmaceuticals, CAS No. 1934475-26-9 has potential applications in agrochemicals and material science. Its heterocyclic core can serve as a scaffold for designing novel pesticides or functional materials with tailored properties. This versatility has sparked interest among researchers exploring structure-activity relationships (SAR) to unlock new functionalities.

As the scientific community continues to investigate 6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylic acid, its role in precision medicine and targeted therapy is becoming increasingly apparent. With advancements in computational chemistry and AI-driven drug discovery, this compound is poised to play a pivotal role in addressing unmet medical needs. Its integration into high-throughput screening platforms further underscores its relevance in modern drug development pipelines.

In summary, CAS No. 1934475-26-9 represents a promising chemical entity with broad applicability across multiple disciplines. Its structural features and functional groups make it a valuable tool for researchers aiming to develop innovative solutions in life sciences and beyond. As the field evolves, this compound is likely to remain at the forefront of scientific innovation and industrial applications.

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